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Compound of Interest

Compound Name: 2-Chloro-3-methoxyaniline
CAS No.: 113206-03-4
Cat. No.: B051853
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Chloro-3-methoxyaniline, a key intermediate in various synthetic applications. The
information presented herein is intended to support researchers in the identification,
characterization, and utilization of this compound.

Core Spectroscopic Data

The following sections detail the nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data for 2-Chloro-3-methoxyaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.
The following tables summarize the predicted *H and *3C NMR spectral data for 2-Chloro-3-
methoxyaniline.

Table 1: *H NMR Spectroscopic Data (Predicted)
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~7.0-7.2 m 1H Ar-H
~6.7-6.9 m 2H Ar-H
~3.9 (s) s 2H -NH:z
~3.8(s) s 3H -OCHs

Note: Predicted chemical shifts are based on the analysis of similar substituted aniline
compounds. The exact chemical shifts and coupling constants may vary depending on the

solvent and experimental conditions.

Table 2: 13C NMR Spectroscopic Data (Predicted)

Chemical Shift (6, ppm) Assighment
~155 C-OCHs

~145 C-NH:2

~130 C-Cl

~125 Ar-CH

~115 Ar-CH

~110 Ar-CH

~56 -OCHs

Note: Predicted chemical shifts are based on additive rules and comparison with structurally

related compounds.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The
following table lists the expected characteristic absorption bands for 2-Chloro-3-
methoxyaniline.
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Table 3: IR Spectroscopic Data (Predicted)

Wavenumber (cm~?) Intensity Assignment

3450 - 3300 Medium, Sharp (doublet) N-H stretch (primary amine)
3100 - 3000 Weak to Medium Aromatic C-H stretch

2950 - 2850 Weak to Medium Aliphatic C-H stretch (-OCH3)
1620 - 1580 Medium to Strong N-H bend (scissoring)

1600 - 1450 Medium to Strong Aromatic C=C stretch

1250 - 1200 Strong Aryl C-O stretch (asymmetric)
1050 - 1000 Medium Aryl C-O stretch (symmetric)
800 - 600 Strong C-Cl stretch

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a
compound.

Table 4: Mass Spectrometry Data

Parameter Value Source
Molecular lon (MH)* 157.9 [1]
Exact Mass 157.0294416 Da

Experimental Protocols

The following sections describe the general methodologies for the synthesis and spectroscopic
analysis of 2-Chloro-3-methoxyaniline.

Synthesis of 2-Chloro-3-methoxyaniline[1]
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A solution of 2-chloro-3-nitroanisole (1.0 eq) in a mixture of glacial acetic acid and ethanol is
treated with iron powder (4.0 eq). The reaction mixture is heated to reflux for approximately 3.5
hours. After cooling, the mixture is diluted with water and neutralized with solid sodium
carbonate. The product is extracted with dichloromethane, and the combined organic layers are
washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under
reduced pressure to yield 2-Chloro-3-methoxyaniline.[1]

NMR Spectroscopy

1H and 13C NMR spectra are typically recorded on a 400 or 500 MHz spectrometer. A sample of
5-10 mg of 2-Chloro-3-methoxyaniline is dissolved in a deuterated solvent, such as
chloroform-d (CDCIs) or dimethyl sulfoxide-de (DMSO-ds), containing tetramethylsilane (TMS)
as an internal standard. The data is processed using appropriate software to obtain the final
spectra.

IR Spectroscopy

The infrared spectrum is obtained using a Fourier Transform Infrared (FTIR) spectrometer. A
small amount of the solid sample is mixed with potassium bromide (KBr) and pressed into a
thin pellet. Alternatively, a thin film of the sample can be cast on a salt plate (e.g., NaCl or KBr)
from a solution in a volatile solvent. The spectrum is recorded over the range of 4000-400
cm~L,

Mass Spectrometry

The mass spectrum is acquired using a mass spectrometer with an electrospray ionization
(ESI) or electron ionization (EI) source. For ESI, the sample is dissolved in a suitable solvent
(e.g., methanol or acetonitrile) and introduced into the spectrometer. High-resolution mass
spectrometry (HRMS) can be used to determine the exact mass and confirm the elemental
composition.

Visualizing the Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of
a synthesized organic compound like 2-Chloro-3-methoxyaniline.
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Synthesis & Purification
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Spectroscopic analysis workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Spectroscopic Profile of 2-Chloro-3-methoxyaniline: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051853/docs#spectroscopic-profile-of-2-chloro-3-
methoxyaniline-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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